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Compound of Interest

Compound Name: 1-lodooctadecane

Cat. No.: B1330385

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 1-lodooctadecane (CAS No. 629-93-6). Researchers, scientists, and drug
development professionals should adhere to these guidelines to ensure laboratory safety and
procedural integrity.

Chemical Identifiers and Properties:

Property Value

CAS Number 629-93-6[1][2]

Molecular Formula C18H371[2][3]

Molecular Weight 380.39 g/mol [2]
Appearance Light yellow paste[3]

Melting Point 33-35 °C[3]

Boiling Point 194-197 °C at 2 mmHg
Flash Point 110 °C (230 °F) - closed cup

Hazard Identification and GHS Classification

1-lodooctadecane is considered hazardous and can cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[1][2][3][4][5]
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Hazard Class Category Hazard Statement
) S H315: Causes skin irritation[1]
Skin corrosion/irritation 2
[21[3]141[5]
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation[1][2][3][4][5]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory
irritation[1][2][3][4][5]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Specification

Source Reference

Eye and Face Protection

Chemical safety goggles or
safety glasses with side-

shields.

[1](216]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves

must be inspected before use.

[1](2]

Body Protection

Chemical-resistant apron,

long-sleeved clothing.

[1](6]

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, use a NIOSH-
approved respirator with an

appropriate filter (e.g., N95).

[1](2](6]

Operational and Disposal Plan
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A systematic approach to handling, storage, and disposal is crucial for safety and regulatory
compliance.

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of 1-
lodooctadecane.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1330385?utm_src=pdf-body
https://www.benchchem.com/product/b1330385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 1-lodooctadecane

Preparation

[ Review Safety Data Sheet (SDS) ]
[Ensure proper ventilation (fume hood)]

[Don Personal Protective Equipment (PPE)]

Ha%ling

[Weigh and dispense 1—Iodooctadecane]

'

Perform experimental procedure

Post-E%eriment

Decontaminate work surfaces

Segregate waste

Disg)sal

[Dispose of contaminated materials in labeled hazardous waste container)

[Arrange for licensed waste disposal]

Click to download full resolution via product page

Caption: Standard operating procedure for 1-lodooctadecane.
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Step-by-Step Procedural Guidance

1.

Pre-Handling Preparations:

Review SDS: Thoroughly read and understand the Safety Data Sheet for 1-lodooctadecane
before starting any work.[2]

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[1][2]

PPE: Put on all required personal protective equipment as specified in the table above.[1]

. Handling the Chemical:

Avoid Contact: Prevent direct contact with skin and eyes.[1][2] Avoid breathing dust or
vapors.[1][2]

Dispensing: Handle the solid material carefully to avoid creating dust.

Storage: Keep the container tightly closed when not in use.[1][2] Store in a cool, dry, and
well-ventilated place, away from light and incompatible materials such as strong oxidizing
agents.[1][2] Recommended storage temperature is between 2 and 8 °C.[1]

. First Aid Measures:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1330385?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Wash with plenty of water. If skin irritation
occurs, get medical advice/attention. Take off

Skin Contact _ _ _
contaminated clothing and wash it before reuse.

[1](2]

Remove person to fresh air and keep
comfortable for breathing. Call a POISON

Inhalation S
CENTER or doctor/physician if you feel unwell.
[11[2]
Rinse mouth. Do NOT induce vomiting. Never
Ingestion give anything by mouth to an unconscious

person. Call a physician.[2]

. Spill Management:
Evacuate: Evacuate personnel from the immediate area.[2]
Ventilate: Ensure adequate ventilation.[2]
Containment: Prevent the spill from entering drains.[2]

Cleanup: Use personal protective equipment.[2] For solid spills, sweep up and shovel into a
suitable container for disposal.[1][2] For liquid spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a sealed container for disposal.[7]

. Disposal Plan:

Waste Characterization: 1-lodooctadecane and any contaminated materials should be
treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.
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o Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]
It may be possible to dissolve the material in a combustible solvent and burn it in a chemical
incinerator with an afterburner and scrubber.[2] Always follow local, state, and federal
regulations for hazardous waste disposal.

Logical Relationship of Safety Measures

The following diagram illustrates the relationship between hazard identification, risk
assessment, and control measures.

Control Hierarchy

Engineering Controls
. (Fume Hood)
Risk Management Primary
Risk Assessment Control Measures
(Exposure Potential)

Administrative Controls
(SOPs, Training)

Hazard Identification
(Skin/Eye/Respiratory Irritant)

Tertiary

Personal Protective Equipment
(Gloves, Goggles, etc.)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing 1-lodooctadecane risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-
lodooctadecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330385#personal-protective-equipment-for-
handling-1-iodooctadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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